Cas no 2090609-42-8 (4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine)

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine is a versatile heterocyclic compound featuring both pyrazole and pyridine moieties, with a reactive bromomethyl group at the 4-position of the pyrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and functional materials. The bromomethyl group facilitates further functionalization through nucleophilic substitution or cross-coupling reactions, enabling the introduction of diverse substituents. Its rigid aromatic framework enhances stability while allowing precise structural modifications. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other biologically active molecules. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine structure

2090609-42-8 structure

Product Name:4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine

CAS No:2090609-42-8

MF:C₉H₈BrN₃

MW:238.083920478821

CID:5056545

Update Time:2025-11-05

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine
- 4-[4-(bromomethyl)-1H-pyrazol-5-yl]pyridine
- 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine
- Inchi： 1S/C9H8BrN3/c10-5-8-6-12-13-9(8)7-1-3-11-4-2-7/h1-4,6H,5H2,(H,12,13)
- InChI Key： HZSHBCWYKCOFNY-UHFFFAOYSA-N
- SMILES： BrCC1C=NNC=1C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 159
XLogP3: 1.4
Topological Polar Surface Area: 41.6

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B241471-100mg	4-(4-(bromomethyl)-1h-pyrazol-3-yl)pyridine	2090609-42-8		100mg	$ 95.00	2022-06-07
TRC	B241471-500mg	4-(4-(bromomethyl)-1h-pyrazol-3-yl)pyridine	2090609-42-8		500mg	$ 365.00	2022-06-07
TRC	B241471-1g	4-(4-(bromomethyl)-1h-pyrazol-3-yl)pyridine	2090609-42-8		1g	$ 570.00	2022-06-07
Life Chemicals	F2198-1426-0.25g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	0.25g	$523.0	2023-09-06
Life Chemicals	F2198-1426-0.5g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	0.5g	$551.0	2023-09-06
Life Chemicals	F2198-1426-1g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	1g	$580.0	2023-09-06
Life Chemicals	F2198-1426-2.5g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	2.5g	$1267.0	2023-09-06
Life Chemicals	F2198-1426-5g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	5g	$1909.0	2023-09-06
Life Chemicals	F2198-1426-10g	4-(4-(bromomethyl)-1H-pyrazol-3-yl)pyridine	2090609-42-8	95%+	10g	$2675.0	2023-09-06

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090609-42-8)

4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine (CAS No. 2090609-42-8) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and pyridine moieties, serves as a critical intermediate in the synthesis of biologically active molecules. Its bromomethyl functional group enables facile derivatization, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine has surged due to its role in developing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound's structural flexibility allows for the design of targeted therapies, aligning with the growing trend of personalized healthcare.

The synthesis of CAS No. 2090609-42-8 involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Optimizing its yield and purity is a common challenge, as highlighted in forums like ResearchGate and ScienceDirect. Users frequently search for "efficient synthesis of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine" or "applications of bromomethyl-substituted pyridines," reflecting the compound's industrial relevance.

From an SEO perspective, incorporating keywords like "pyrazole-pyridine hybrids" or "2090609-42-8 supplier" can enhance visibility. The compound's utility in catalysis and ligand design further broadens its appeal. For instance, its use in metal-organic frameworks (MOFs) is a trending subtopic in materials science, often queried alongside "functionalized heterocycles."

Quality control of 4-(4-(Bromomethyl)-1H-pyrazol-3-yl)pyridine is paramount, with analytical techniques like HPLC and NMR ensuring batch consistency. Discussions on LabCollector and ChemSpider emphasize the need for standardized protocols, addressing common user concerns about purity thresholds and storage conditions.

In summary, CAS No. 2090609-42-8 exemplifies the intersection of medicinal chemistry and industrial innovation. Its adaptability to diverse research needs—from drug development to advanced materials—positions it as a compound of enduring scientific and commercial value.